Cas no 1387744-55-9 (N-(tert-butoxycarbonyl)-N1-(3-methylphenyl)glycinamide)

• Product Name: N-(tert-butoxycarbonyl)-N1-(3-methylphenyl)glycinamide
• CAS No: 1387744-55-9
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 6793134
• PubChem ID: 47451217
• Update Time: 2025-07-02

N-(tert-butoxycarbonyl)-N1-(3-methylphenyl)glycinamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14679395
• MFCD28052789
• 1387744-55-9
• tert-butyl N-[2-(3-methylanilino)-2-oxoethyl]carbamate
• AKOS008864602
• BS-4830
• F97295
• N-(t-Butoxycarbonyl)-N1-(3-methylphenyl)glycinamide
• N-(tert-butoxycarbonyl)-N1-(3-methylphenyl)glycinamide
• tert-butylN-{[(3-methylphenyl)carbamoyl]methyl}carbamate
• tert-butyl N-{[(3-methylphenyl)carbamoyl]methyl}carbamate

• Inchi： 1S/C14H20N2O3/c1-10-6-5-7-11(8-10)16-12(17)9-15-13(18)19-14(2,3)4/h5-8H,9H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： NVCRSJLRIATJOJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC1C=CC=C(C)C=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.147
• Monoisotopic Mass: 264.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 2.2

Additional information on N-(tert-butoxycarbonyl)-N1-(3-methylphenyl)glycinamide

Introduction to N-(tert-butoxycarbonyl)-N1-(3-methylphenyl)glycinamide and Its Significance in Modern Chemical Biology

N-(tert-butoxycarbonyl)-N1-(3-methylphenyl)glycinamide, with the CAS number 1387744-55-9, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to a class of molecules known for their versatility in pharmaceutical and biochemical research. The presence of the tert-butoxycarbonyl (Boc) group and the 3-methylphenyl moiety makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The Boc protecting group is widely used in organic synthesis to protect amino groups during various chemical reactions. This functionality is particularly useful in multi-step syntheses where selective protection and deprotection are required. The stability of the Boc group under a variety of reaction conditions makes it an ideal choice for such applications. In contrast, the 3-methylphenyl group introduces a degree of lipophilicity and electronic properties that can influence the biological activity of the molecule. This combination of features makes N-(tert-butoxycarbonyl)-N1-(3-methylphenyl)glycinamide a promising candidate for further exploration.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways relevant to human health and disease. N-(tert-butoxycarbonyl)-N1-(3-methylphenyl)glycinamide has been investigated for its potential role in inhibiting specific enzymes and receptors involved in various diseases. For instance, studies have shown that derivatives of this compound may have therapeutic potential in the treatment of neurological disorders, where modulation of certain neurotransmitter systems is crucial.

The synthesis of N-(tert-butoxycarbonyl)-N1-(3-methylphenyl)glycinamide involves a series of well-established organic reactions, including amide bond formation and protecting group chemistry. The use of advanced synthetic techniques has allowed researchers to optimize the yield and purity of this compound, making it more accessible for further applications. Recent advancements in automated synthesis have further streamlined the production process, enabling faster and more efficient access to this valuable intermediate.

The biological activity of N-(tert-butoxycarbonyl)-N1-(3-methylphenyl)glycinamide has been studied in various cellular and animal models. Preliminary results suggest that this compound may interact with specific targets, leading to changes in cellular behavior that could be exploited for therapeutic purposes. For example, research has indicated that derivatives of this molecule may exhibit inhibitory effects on certain kinases, which are enzymes involved in cell signaling pathways. These pathways are often dysregulated in cancer and other diseases, making them attractive targets for drug development.

The role of computational chemistry in the study of N-(tert-butoxycarbonyl)-N1-(3-methylphenyl)glycinamide cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of this compound with its potential targets, providing valuable insights into its mechanism of action. These computational studies have complemented experimental efforts, helping to guide the design of more effective derivatives. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery, enhancing our ability to develop novel therapeutics.

The future prospects for N-(tert-butoxycarbonyl)-N1-(3-methylphenyl)glycinamide are promising, with ongoing research aimed at expanding its applications. One area of interest is the development of new synthetic methodologies that could improve the accessibility and scalability of this compound. Additionally, exploring its potential as a building block for more complex molecules remains an active area of investigation. The versatility of this compound makes it a valuable asset in the chemical biologist's toolkit.

In conclusion, N-(tert-butoxycarbonyl)-N1-(3-methylphenyl)glycinamide is a significant compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and potential biological activity make it a compelling subject for further study. As our understanding of biological systems continues to evolve, compounds like N-(tert-butoxycarbonyl)-N1-(3-methylphenyl)glycinamide will undoubtedly play an increasingly important role in the development of new treatments for human disease.